Cas no 62806-18-2 (1,3-Butanedione, 1-(2-hydroxy-6-methoxy-4-methylphenyl)-)

• Product Name: 1,3-Butanedione, 1-(2-hydroxy-6-methoxy-4-methylphenyl)-
• CAS No: 62806-18-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 430859
• PubChem ID: 71382597
• Update Time: 2025-04-19

1,3-Butanedione, 1-(2-hydroxy-6-methoxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2-hydroxy-6-methoxy-4-methylphenyl)-
• 1-(2-hydroxy-6-methoxy-4-methylphenyl)butane-1,3-dione
• 62806-18-2
• DTXSID50804974

• Inchi： 1S/C12H14O4/c1-7-4-9(14)12(11(5-7)16-3)10(15)6-8(2)13/h4-5,14H,6H2,1-3H3
• InChI Key： ZYKLTYXOEMCRIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C(CC(C)=O)=O)O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6